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Compound Profile & Stability Guidelines

The following table summarizes the available information for TCO-PEG3-CH2CONHS (also referred to as

TCO-PEG3-NHS ester or TCO-PEG3-CH₂CONHS in some sources) [1].

Property Detail

Catalog Number AP10040 (from supplier AxisPharm) [1]

Molecular Weight 456.49 g/mol [1]

Purity ≥98% [1]

Storage Instructions -20°C, desiccated (inferred from similar TCO-PEG3-amine and
TCO-PEG4-NHS ester reagents) [2] [3]

Shipping Conditions Dry ice (inferred from similar TCO-PEG3-amine reagent) [2]

General TCO Stability in
Aqueous Solution

The TCO functional group is generally stable in aqueous buffered
media for weeks at 4°C, pH 7.5 [3].
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Troubleshooting Guide: TCO Reagent Stability &
Reaction Efficiency

This guide addresses common issues you might encounter when working with TCO-PEG3-CH2CONHS and

related reagents.

Problem Possible Cause Solution

Low Conjugation
Efficiency with
Tetrazine

NHS ester group has

hydrolyzed due to
moisture exposure.

• Confirm proper storage: keep reagent dry at -20°C. •

Use fresh, anhydrous DMSO to prepare stock solutions. •
Minimize exposure to air humidity during weighing and

handling [3].

Poor Solubility in
Aqueous Buffers

Hydrophobic TCO

core can limit
solubility.

• The integrated PEG₃ spacer improves water solubility. •

For further enhancement, prepare a concentrated stock in
a minimal amount of DMSO first, then dilute into the

desired aqueous buffer [3].

Unexpected
Byproducts or
Slow Reaction

Degradation of the

TCO group.

• Avoid storing the reagent or conjugated intermediate

products in acidic conditions (pH < 6) for prolonged
periods. • Protect from copper ions and reducing agents

like DTT, which are not required for the TCO-Tetrazine
reaction but may interfere [3].

Experimental Workflow for Handling TCO Reagents

The following diagram outlines a recommended workflow to maximize stability and performance when

using TCO-PEG3-CH2CONHS in your experiments.
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Start: Experiment Planning

1. Reagent Preparation

2. Conjugation with Primary Amine

3. Purification

4. Tetrazine Click Reaction

Storage Condition:
-20°C, Desiccated

Reaction Condition:
pH 7-9, Mild Buffer

Handle Promptly:
TCO is stable for weeks

at 4°C, pH 7.5

Click to download full resolution via product page

Workflow Steps:

Reagent Preparation: Thaw the TCO-PEG3-CH2CONHS vial on a desiccator and promptly prepare
a fresh, concentrated stock solution in anhydrous DMSO [3].

Conjugation with Primary Amine: Add the stock solution to your target molecule (e.g., a protein with
lysine residues) in a pH 7-9 buffer. The NHS ester group will react with primary amines to form a

stable amide bond [3].
Purification: Use methods like buffer exchange, dialysis, or size-exclusion chromatography to

remove unreacted reagents and DMSO from your TCO-labeled product.
Tetrazine Click Reaction: Incubate the purified TCO-labeled product with your tetrazine-modified

molecule (e.g., a drug, dye, or surface). This fast, bioorthogonal reaction proceeds efficiently without
copper catalysts [4] [3].

Frequently Asked Questions
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Q1: What is the main application of TCO-PEG3-CH2CONHS? It is primarily used as a

heterobifunctional crosslinker. The NHS ester end reacts with primary amines on proteins or other

biomolecules, while the TCO group enables subsequent rapid, bioorthogonal "click" conjugation with

tetrazine-modified compounds. This is widely used in bioconjugation, molecular imaging, and drug delivery

system assembly [1] [4] [3].

Q2: Why is a PEG spacer incorporated into the linker? The PEG (polyethylene glycol) spacer serves

several critical functions:

Reduces Steric Hindrance: Its flexibility allows the TCO and tetrazine groups to connect more
easily.

Improves Solubility: Enhances the water solubility of the entire conjugate.
Enhances Stability: Can improve the stability of the final bioconjugate by reducing aggregation [1]

[4] [3].

Q3: Are there any known incompatibilities for the TCO-Tetrazine reaction? The TCO-Tetrazine reaction

is highly selective and does not require copper catalysts, making it suitable for live-cell applications.

However, strong reducing agents and acidic conditions (pH < 6) should be avoided as they may compromise

the stability of the TCO group over time [3].
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ch2conhs-stability-in-aqueous-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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